CAY10410
CAY10410
CAY10410 is an analog of prostaglandin D2/prostaglandin J2 (PGD2/PGJ2) with structural modifications intended to give it PPARγ ligand activity and resistance to metabolism. 15-deoxy-Δ Metabolism of the cyclopentenone prostaglandins PGA2, PGJ2, and Δ CAY10410 was designed as an analog of the PPARγ-binding prostaglandins which could not undergo this conjugation reaction. In human neuroblastoma SH-SY5Y cells, CAY10410 was not cytotoxic at up to 25 µM. It also failed to covalently modify thioredoxin or induce oxidative stress at 50 µM.
Brand Name:
Vulcanchem
CAS No.:
596104-94-8
VCID:
VC0161309
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-6-10-13-18-17(15-16-19(18)21)12-9-7-8-11-14-20(22)23/h6-7,9-10,13,17H,2-5,8,11-12,14-16H2,1H3,(H,22,23)/b9-7-,10-6-,18-13+/t17-/m0/s1
SMILES:
CCCCCC=CC=C1C(CCC1=O)CC=CCCCC(=O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.5
CAY10410
CAS No.: 596104-94-8
Reference Standards
VCID: VC0161309
Molecular Formula: C20H30O3
Molecular Weight: 318.5
| CAS No. | 596104-94-8 |
|---|---|
| Product Name | CAY10410 |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.5 |
| IUPAC Name | (Z)-7-[(1R,2E)-2-[(Z)-oct-2-enylidene]-3-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-6-10-13-18-17(15-16-19(18)21)12-9-7-8-11-14-20(22)23/h6-7,9-10,13,17H,2-5,8,11-12,14-16H2,1H3,(H,22,23)/b9-7-,10-6-,18-13+/t17-/m0/s1 |
| Standard InChIKey | AFBJLDUEEOOVHL-WKELIDJCSA-N |
| SMILES | CCCCCC=CC=C1C(CCC1=O)CC=CCCCC(=O)O |
| Description | CAY10410 is an analog of prostaglandin D2/prostaglandin J2 (PGD2/PGJ2) with structural modifications intended to give it PPARγ ligand activity and resistance to metabolism. 15-deoxy-Δ Metabolism of the cyclopentenone prostaglandins PGA2, PGJ2, and Δ CAY10410 was designed as an analog of the PPARγ-binding prostaglandins which could not undergo this conjugation reaction. In human neuroblastoma SH-SY5Y cells, CAY10410 was not cytotoxic at up to 25 µM. It also failed to covalently modify thioredoxin or induce oxidative stress at 50 µM. |
| Synonyms | 9,10-dihydro-15-deoxy-Δ12,14-PGJ2;9,10-dihydro-15-deoxy-Δ12,14-Prostaglandin J2 |
| Reference | 1.Forman, B.M.,Tontonoz, P.,Chen, J., et al. 15-Deoxy-Δ12,14-prostaglandin J2 is a ligand for the adipocyte determination factor PPARγ. Cell 83, 803-812 (1995). |
| PubChem Compound | 58713917 |
| Last Modified | Nov 11 2021 |
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